Cas no 1955523-95-1 (7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride)

• Product Name: 7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride
• CAS No: 1955523-95-1
• CID: 4631366
• PubChem ID: 122163164
• Update Time: 2025-05-20

7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride

Additional information on 7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride

Professional Introduction to Compound with CAS No. 1955523-95-1 and Product Name: 7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride

The compound with the CAS number 1955523-95-1 and the product name 7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzazepine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The introduction of a sulfonyl chloride group at the 8-position of the benzazepine core introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for further chemical and pharmacological exploration.

In recent years, benzazepine derivatives have been extensively studied for their roles in modulating various neurological and cardiovascular pathways. The presence of the 7-methoxy and 1-oxo substituents in this compound enhances its pharmacological profile by influencing electron distribution and metabolic stability. These structural features are critical in determining the compound's interaction with biological targets, particularly enzymes and receptors involved in neurotransmitter regulation.

The 8-sulfonyl chloride moiety is particularly noteworthy as it provides a reactive site for further derivatization. Sulfonyl chlorides are well-known for their ability to form amides and sulfonamides upon reaction with nucleophiles, which opens up numerous possibilities for generating novel analogs with tailored biological activities. This reactivity makes the compound an attractive intermediate in drug discovery programs aimed at developing treatments for neurological disorders such as depression, anxiety, and cognitive impairments.

Recent studies have highlighted the potential of benzazepine derivatives as scaffolds for antipsychotic and anxiolytic agents. The structural motif of 7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine has shown promise in preclinical models by modulating serotonin receptor activity. The introduction of the sulfonyl chloride group at the 8-position may enhance binding affinity or selectivity by introducing steric hindrance and electronic effects that fine-tune interactions with target proteins.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight modern methodologies in medicinal chemistry. The synthesis typically begins with the construction of the tetrahydrobenzazepine core followed by functionalization at the 7-position with a methoxy group and at the 1-position with a keto group. The final step involves introducing the sulfonyl chloride functionality through chlorosulfonation or alternative sulfonylation strategies. These synthetic routes underscore the importance of efficient and scalable methodologies in translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacokinetic properties of 7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride are also of great interest. The compound's solubility, metabolic stability, and distribution profile can significantly impact its therapeutic efficacy and safety profile. Advanced computational modeling techniques have been employed to predict these properties, aiding in rational drug design. These models take into account factors such as molecular descriptors, physicochemical properties, and known data from related compounds to provide insights into potential behavior in vivo.

In conclusion, the compound with CAS number 1955523-95-1 and product name 7-methoxy-1-oxo-2,3,4,5-tetrahydro-1H-2-benzazepine-8-sulfonyl chloride represents a promising candidate for further pharmacological investigation. Its unique structural features offer opportunities for developing novel therapeutic agents targeting neurological disorders. The reactivity provided by the sulfonyl chloride group allows for extensive derivatization efforts aimed at optimizing biological activity while maintaining favorable pharmacokinetic properties. As research in this area continues to evolve, compounds like this one will play a crucial role in advancing our understanding of benzazepine derivatives and their potential medical applications.